Cas no 2228980-96-7 (4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide)

4-1-(Aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide is a cyclopropyl-containing benzamide derivative characterized by its difluorinated cyclopropane moiety and tertiary dimethylamide functionality. The aminomethyl group enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. The difluorocyclopropyl ring confers increased metabolic stability and improved lipophilicity, which may enhance membrane permeability. This compound's structural features make it suitable for applications in drug discovery, especially in the development of protease inhibitors or GPCR-targeted therapeutics. Its well-defined stereochemistry and functional group compatibility allow for further derivatization, enabling structure-activity relationship studies in lead optimization.
4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide structure
2228980-96-7 structure
Product Name:4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide
CAS No:2228980-96-7
MF:C13H16F2N2O
MW:254.275750160217
CID:6304336
PubChem ID:165852933
Update Time:2025-05-19

4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide
    • 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
    • 2228980-96-7
    • EN300-1956116
    • Inchi: 1S/C13H16F2N2O/c1-17(2)11(18)9-3-5-10(6-4-9)12(8-16)7-13(12,14)15/h3-6H,7-8,16H2,1-2H3
    • InChI Key: LWCOHNZWWYGXSG-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C1C=CC(C(N(C)C)=O)=CC=1)CN)F

Computed Properties

  • Exact Mass: 254.12306946g/mol
  • Monoisotopic Mass: 254.12306946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.3Ų

4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956116-0.05g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
0.05g
$1188.0 2023-09-17
Enamine
EN300-1956116-0.1g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
0.1g
$1244.0 2023-09-17
Enamine
EN300-1956116-0.25g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
0.25g
$1300.0 2023-09-17
Enamine
EN300-1956116-0.5g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
0.5g
$1357.0 2023-09-17
Enamine
EN300-1956116-1.0g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
1g
$1414.0 2023-05-27
Enamine
EN300-1956116-2.5g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
2.5g
$2771.0 2023-09-17
Enamine
EN300-1956116-5.0g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
5g
$4102.0 2023-05-27
Enamine
EN300-1956116-10.0g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
10g
$6082.0 2023-05-27
Enamine
EN300-1956116-1g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
1g
$1414.0 2023-09-17
Enamine
EN300-1956116-5g
4-[1-(aminomethyl)-2,2-difluorocyclopropyl]-N,N-dimethylbenzamide
2228980-96-7
5g
$4102.0 2023-09-17

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide

Professional Introduction to Compound with CAS No. 2228980-96-7 and Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide

The compound with the CAS number 2228980-96-7 and the product name 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an aminomethyl substituent and a difluorocyclopropyl moiety, which contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in the design of novel pharmaceuticals. The presence of fluorine atoms in the difluorocyclopropyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further exploration in drug discovery. The N,N-dimethylbenzamide moiety further contributes to the compound's solubility and bioavailability, which are critical factors in the development of effective therapeutic agents.

One of the most intriguing aspects of this compound is its potential role as a bioactive molecule. The aminomethyl group serves as a versatile handle for further chemical modifications, allowing researchers to explore various derivatization strategies. This flexibility has opened up new avenues for synthesizing analogs with enhanced pharmacological properties. For instance, recent research has demonstrated that compounds with similar structural motifs exhibit promising activities against a range of biological targets, including enzymes and receptors involved in inflammatory pathways.

The synthesis of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the difluorocyclopropyl group is particularly challenging due to the sensitivity of the cyclopropyl ring to nucleophilic attack. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that the final product is suitable for further biological evaluation.

In terms of biological activity, preliminary studies have shown that this compound exhibits notable interactions with certain protein targets. These interactions are mediated by the polar functional groups present in the molecule, particularly the aminomethyl and amide moieties. The ability of this compound to bind to specific proteins suggests its potential as a lead compound for developing new therapeutic agents. Further investigations are underway to elucidate its mechanism of action and assess its efficacy in preclinical models.

The incorporation of fluorine atoms into pharmaceutical molecules has been well-documented for its ability to modulate pharmacokinetic properties. In the case of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide, the fluorine atoms contribute to an extended half-life and improved oral bioavailability. These attributes are particularly valuable in drug development, as they can reduce dosing frequency and enhance patient compliance.

From a computational chemistry perspective, the molecular dynamics simulations have provided valuable insights into the conformational behavior of this compound. The presence of both rigid and flexible regions in its structure allows it to adopt multiple conformations, which can influence its binding affinity and metabolic stability. These findings underscore the importance of integrating computational methods into drug discovery pipelines to accelerate the identification of promising candidates.

The role of 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide in medicinal chemistry extends beyond its potential as a single therapeutic agent. Its structural features make it an excellent scaffold for designing libraries of compounds with diverse biological activities. By systematically modifying various functional groups, researchers can generate novel derivatives with tailored properties for specific therapeutic applications.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Efforts have been made to develop more sustainable methodologies that minimize waste and reduce environmental impact. These initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing and highlight the compound's relevance in modern drug development.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like 4-1-(aminomethyl)-2,2-difluorocyclopropyl-N,N-dimethylbenzamide will play a crucial role in shaping the next generation of medicines.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen